Cas no 1851492-11-9 (1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol
• CAS No: 1851492-11-9
• MF: C₆H₈FN₃O₃
• MW: 189.144424438477
• CID: 5999385
• PubChem ID: 165599502
• Update Time: 2025-10-29

1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol
• 1851492-11-9
• EN300-1647656

• Inchi： 1S/C6H8FN3O3/c7-3-5(11)4-9-2-1-6(8-9)10(12)13/h1-2,5,11H,3-4H2
• InChI Key： HAEKBSMNLRTCHA-UHFFFAOYSA-N
• SMILES： FCC(CN1C=CC([N+](=O)[O-])=N1)O

Computed Properties

• Exact Mass: 189.05496929g/mol
• Monoisotopic Mass: 189.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol

Comprehensive Overview of 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol (CAS No. 1851492-11-9)

The compound 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol (CAS No. 1851492-11-9) is a fluorinated nitro-pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This molecule combines a fluoro substituent with a nitro-pyrazole moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel bioactive molecules targeting enzymes and receptors.

One of the most intriguing aspects of 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol is its structural flexibility, which allows for modifications to enhance solubility, stability, and binding affinity. The presence of the nitro group introduces electron-withdrawing characteristics, while the fluoro atom can influence metabolic stability and bioavailability. These features make it a valuable scaffold for designing compounds with improved pharmacokinetic profiles. Recent studies have highlighted its potential in creating next-generation antimicrobial and anti-inflammatory agents, aligning with the growing demand for innovative therapeutics.

In the agrochemical sector, 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol is being investigated for its role in developing new pesticides and herbicides. The nitro-pyrazole core is known to interact with biological targets in pests, offering a pathway to more effective and environmentally friendly crop protection solutions. With increasing global focus on sustainable agriculture, this compound could play a pivotal role in addressing challenges such as pesticide resistance and environmental toxicity.

From a synthetic chemistry perspective, the preparation of 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol involves multi-step reactions, often starting from commercially available pyrazole derivatives. Key steps include fluorination and nitro-group introduction, which require precise control to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to optimize these processes, reflecting the broader trend toward greener and more efficient synthetic methodologies.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are critical for its practical applications. Analytical methods such as NMR, HPLC, and mass spectrometry are routinely employed to characterize 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol and ensure its quality. These techniques are essential for researchers and manufacturers aiming to scale up production while maintaining consistency and compliance with regulatory standards.

In the context of drug discovery, 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol has shown promise as a building block for kinase inhibitors and GPCR modulators. Kinases and GPCRs are prominent targets in oncology and neurology, areas where unmet medical needs drive intense research activity. The compound's ability to serve as a precursor for diverse pharmacophores makes it a valuable asset in medicinal chemistry libraries, particularly for high-throughput screening campaigns.

Another emerging application of 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol is in the development of fluorescent probes and imaging agents. The nitro-pyrazole moiety can be functionalized to create dyes and markers for biological imaging, aiding in the study of cellular processes and disease mechanisms. This aligns with the rising interest in precision medicine and diagnostic tools, where non-invasive imaging techniques are becoming increasingly important.

Environmental and safety considerations are also paramount when working with 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are recommended to minimize any potential risks. Researchers are encouraged to conduct thorough toxicity studies and adhere to best practices in laboratory safety, reflecting the broader emphasis on responsible chemical management.

Looking ahead, the demand for 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol is expected to grow as its applications expand across multiple industries. Collaboration between academic institutions, pharmaceutical companies, and agrochemical manufacturers will be crucial to unlocking its full potential. By leveraging advances in synthetic chemistry, computational modeling, and biotechnology, stakeholders can accelerate the development of innovative solutions based on this versatile compound.

In summary, 1-fluoro-3-(3-nitro-1H-pyrazol-1-yl)propan-2-ol (CAS No. 1851492-11-9) represents a fascinating intersection of chemistry and biology, offering numerous opportunities for scientific and industrial advancement. Its unique structure and functional groups make it a valuable tool for researchers aiming to address some of the most pressing challenges in healthcare, agriculture, and materials science. As the scientific community continues to explore its capabilities, this compound is poised to make a lasting impact across multiple domains.